N-((1-cyclopentylpiperidin-4-yl)methyl)-2,4,5-trimethylbenzenesulfonamide

• IUPAC Name: N-[(1-cyclopentylpiperidin-4-yl)methyl]-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C20H32N2O2S/c1-15-12-17(3)20(13-16(15)2)25(23,24)21-14-18-8-10-22(11-9-18)19-6-4-5-7-19/h12-13,18-19,21H,4-11,14H2,1-3H3
• InChI Key: GHIQXASXSVSOIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC2CCN(CC2)C3CCCC3)C
• Molecular Formula: C20H32N2O2S
• Molecular Weight: 364.5 g/mol

Description

The compound “N-((1-cyclopentylpiperidin-4-yl)methyl)-2,4,5-trimethylbenzenesulfonamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other bioactive compounds. The compound also features a sulfonamide group, which is a functional group that is found in many drugs, including some antibiotics.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring attached to a benzene ring via a methylene (-CH2-) bridge. The benzene ring is substituted with three methyl groups and a sulfonamide functional group.

Chemical Reactions Analysis

The compound, due to the presence of the sulfonamide group, might be expected to undergo reactions typical of sulfonamides. This could include hydrolysis under acidic or alkaline conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the sulfonamide group might confer some degree of water solubility, while the multiple methyl groups on the benzene ring might increase its lipophilicity.

Scientific Research Applications

Cancer Research and CDK2 Inhibition

• CDK2 (Cyclin-Dependent Kinase 2) is an attractive target for cancer treatment. .

Neurological Disorders and Piperazines

• Piperazines, a class of compounds, have diverse applications in neuroscience and drug discovery. .

Kinase Inhibition and PKB Selectivity

• .

Future Directions

The future research directions for this compound could involve studying its potential biological activity, given the presence of functional groups that are common in bioactive compounds. It could also involve studying its physical and chemical properties in more detail.